Cas no 1443328-39-9 (1-(4-butoxy-3,5-difluorophenyl)ethanone)

• Product Name: 1-(4-butoxy-3,5-difluorophenyl)ethanone
• CAS No: 1443328-39-9
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD18426745
• CID: 5160567
• Update Time: 2026-03-04

1-(4-butoxy-3,5-difluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxy-3,5-difluorophenyl)ethanone

• MDL： MFCD18426745
• Inchi： 1S/C12H14F2O2/c1-3-4-5-16-12-10(13)6-9(8(2)15)7-11(12)14/h6-7H,3-5H2,1-2H3
• InChI Key： XCBYMKCKAGLBPV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(OCCCC)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 1-(4-butoxy-3,5-difluorophenyl)ethanone

Chemical Profile of 1-(4-butoxy-3,5-difluorophenyl)ethanone (CAS No. 1443328-39-9)

1-(4-butoxy-3,5-difluorophenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1443328-39-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of ketones, characterized by a carbonyl group (C=O) attached to an alkyl or aryl group. The structural uniqueness of 1-(4-butoxy-3,5-difluorophenyl)ethanone arises from its aromatic ring substituted with butoxy and fluorine atoms at specific positions, which imparts distinct electronic and steric properties. These features make it a valuable scaffold for designing molecules with potential biological activity.

The synthesis of 1-(4-butoxy-3,5-difluorophenyl)ethanone involves multi-step organic transformations, typically starting from readily available precursors such as 4-bromoanisole or 4-bromo-3,5-difluorobenzene. The introduction of the butoxy group at the para position relative to the bromine atom followed by condensation reactions leads to the formation of the desired ketone. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance yield and purity. The presence of fluorine atoms at the 3 and 5 positions increases the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological exploration.

In recent years, 1-(4-butoxy-3,5-difluorophenyl)ethanone has been studied for its potential applications in drug discovery. The structural motif suggests that it may interact with biological targets such as enzymes and receptors due to its aromaticity and electron-withdrawing effects induced by fluorine atoms. Preliminary in vitro studies have indicated that derivatives of this compound exhibit promising activity against certain disease-related pathways. For instance, modifications to the butoxy group or the aromatic ring have shown potential in modulating enzyme inhibition profiles relevant to inflammatory responses and metabolic disorders.

The fluorine-substituted aromatic ring in 1-(4-butoxy-3,5-difluorophenyl)ethanone is particularly noteworthy because fluorine atoms can significantly influence a molecule's pharmacokinetic properties. They enhance binding affinity by increasing hydrophobic interactions and can prevent rapid metabolism by enzymes like cytochrome P450. This characteristic has been exploited in the development of modern therapeutics where fluorinated compounds often exhibit improved bioavailability and longer half-lives. Researchers are exploring how varying the substitution pattern around the aromatic core can fine-tune these properties for optimal therapeutic efficacy.

Moreover, computational chemistry approaches have been instrumental in understanding the molecular interactions of 1-(4-butoxy-3,5-difluorophenyl)ethanone with biological targets. Molecular docking simulations have helped predict binding modes and affinities with proteins involved in cancer pathways and neurodegenerative diseases. These virtual screening techniques complement experimental efforts by identifying lead compounds that warrant further investigation. The integration of machine learning models has further accelerated this process by predicting binding energies and optimizing molecular structures based on large datasets.

The butoxy group appended to the aromatic ring in 1-(4-butoxy-3,5-difluorophenyl)ethanone also plays a crucial role in modulating biological activity. Butoxy chains are known to increase solubility in lipophilic environments while maintaining water solubility, which is beneficial for drug formulation. This dual solubility profile enhances membrane permeability without compromising aqueous solubility, making it an ideal moiety for oral or transdermal delivery systems. Recent studies have demonstrated that butoxy-substituted compounds exhibit reduced toxicity compared to their unsubstituted counterparts while maintaining potent biological effects.

Recent advancements in green chemistry have also influenced the synthesis of 1-(4-butoxy-3,5-difluorophenyl)ethanone. Researchers are adopting sustainable practices such as catalytic processes that minimize waste and energy consumption. Solvent-free reactions and microwave-assisted synthesis have been explored to improve reaction efficiency without compromising yield quality. These eco-friendly methodologies align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high standards of product purity.

The pharmaceutical industry continues to invest in novel heterocyclic compounds like 1-(4-butoxy-3,5-difluorophenyl)ethanone due to their diverse biological activities. Heterocycles are known for their structural complexity and functional diversity, making them versatile scaffolds for drug design. The incorporation of nitrogen into the aromatic system can introduce additional reactive sites or alter electronic properties significantly. Ongoing research aims to expand this chemical space by synthesizing new derivatives with enhanced pharmacological profiles suitable for treating complex diseases.

In conclusion,1-(4-butoxy-3,5-difluorophenyl)ethanone (CAS No. 1443328-39-9) represents a promising compound with potential therapeutic applications derived from its unique structural features. The combination of fluorine substitution, butoxy groups, and aromaticity offers multiple avenues for drug development through rational design principles combined with computational modeling techniques. As research progresses, this compound will continue to be a subject of interest for medicinal chemists seeking innovative solutions for unmet medical needs.